Cas no 128095-76-1 (2-chloro-4-methyl-1H-Imidazole-5-carboxylic acid ethyl ester)

• Product Name: 2-chloro-4-methyl-1H-Imidazole-5-carboxylic acid ethyl ester
• CAS No: 128095-76-1
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• CID: 1103995
• PubChem ID: 14677124
• Update Time: 2025-04-20

2-chloro-4-methyl-1H-Imidazole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-methyl-1H-Imidazole-5-carboxylic acid ethyl ester
• Ethyl 2-chloro-4-methyl-1H-imidazole-5-carboxylate
• 128095-76-1
• Ethyl2-chloro-4-methyl-1H-imidazole-5-carboxylate

• Inchi： 1S/C7H9ClN2O2/c1-3-12-6(11)5-4(2)9-7(8)10-5/h3H2,1-2H3,(H,9,10)
• InChI Key： WHTZCFJHFUODJL-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(=O)OCC)=C(C)N1

Computed Properties

• Exact Mass: 188.0352552g/mol
• Monoisotopic Mass: 188.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55Ų